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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-pressure

synthesis of novel thulium sulfide phases. The information is intended to guide researchers in

the exploration and synthesis of new materials with potentially unique physical and chemical

properties. All quantitative data is summarized in structured tables, and detailed experimental

methodologies are provided. Diagrams illustrating experimental workflows and phase

relationships are included to facilitate understanding.

Introduction to High-Pressure Synthesis of Thulium
Sulfides
High-pressure synthesis is a powerful technique for creating novel materials that are not

accessible under ambient conditions. By subjecting precursor materials to extreme pressures

and temperatures, new crystallographic phases with distinct properties can be stabilized. In the

thulium-sulfur system, high-pressure synthesis has been instrumental in the discovery of

several new sulfide phases, including polymorphs of thulium disulfide (TmS₂) and a high-

pressure phase of thulium sesquisulfide (Tm₂S₃). These novel materials are of interest for their

potential electronic, magnetic, and optical properties.

An attempt to synthesize thulium disulfide (TmS₂) at ambient pressure has been reported as

unsuccessful, highlighting the necessity of high-pressure techniques for obtaining this and

other novel thulium sulfide phases.
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Novel High-Pressure Thulium Sulfide Phases
High-pressure and high-temperature experiments have led to the synthesis of the following

novel thulium sulfide phases:

Tetragonal Thulium Disulfide (t-TmS₂): A tetragonal polymorph of TmS₂.

Cubic Thulium Disulfide (c-TmS₂): A cubic polymorph of TmS₂ with a Laves structure.

α-Thulium Sesquisulfide (α-Tm₂S₃): A high-pressure phase of Tm₂S₃, formed from the

ambient-pressure δ-phase.

Quantitative Data Summary
The crystallographic data for the known ambient and high-pressure thulium sulfide phases are

summarized in the table below for easy comparison.

Phase
Name

Formula
Crystal
System

Space
Group

Lattice
Parameters

Synthesis
Pressure

δ-Thulium

Sesquisulfide
Tm₂S₃ Monoclinic P2₁/m

a = 10.0626

Å, b = 3.9675

Å, c = 17.396

Å, β =

98.655°[1]

Ambient

α-Thulium

Sesquisulfide
Tm₂S₃ Orthorhombic Pnma

Data not

available
~5 GPa[2]

Tetragonal

Thulium

Disulfide

TmS₂ Tetragonal P4/nmm
a = 3.82 Å, c

= 7.89 Å[3]

High

Pressure

Cubic

Thulium

Disulfide

TmS₂ Cubic Fd-3m a = 9.11 Å[3]
High

Pressure

Note: Detailed crystallographic data for the α-Tm₂S₃ phase, including lattice parameters, are

not yet fully reported in the literature.
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Experimental Protocols
General High-Pressure Synthesis Setup (Tetrahedral
Press)
A common apparatus for the synthesis of these materials at high pressures and temperatures

is the tetrahedral press. The following protocol is a general guideline based on reported

experimental setups.

Materials and Equipment:

Thulium metal (99.9% purity or higher)

Sulfur powder (99.99% purity or higher)

Boron Nitride (BN) tube/capsule

Graphite resistance heater

Pyrophyllite tetrahedron

Molybdenum strips

Tetrahedral press

X-ray diffractometer for phase identification

Protocol:

Precursor Preparation: Stoichiometric amounts of thulium metal and sulfur powder are

thoroughly mixed in an inert atmosphere (e.g., an argon-filled glovebox) to prevent oxidation.

Sample Encapsulation: The mixed powder is loaded into a boron nitride (BN) tube or

capsule. The BN container is used to prevent the reaction of the sample with the graphite

heater at high temperatures, which could lead to the formation of carbides.

Cell Assembly: The BN capsule is placed inside a graphite tube, which serves as the

resistance heater. This assembly is then placed within a pyrophyllite tetrahedron.
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Molybdenum strips are used to provide electrical contact from the faces of the tetrahedron to

the graphite tube.

Drying: The entire pyrophyllite tetrahedron assembly is dried in an oven at approximately

110°C for at least one hour to remove any adsorbed moisture.

Pressurization and Heating: The dried tetrahedron is placed in the tetrahedral press. The

pressure is gradually increased to the desired setpoint. Once the target pressure is reached,

the sample is heated to the synthesis temperature by passing a current through the graphite

heater.

Reaction: The sample is held at the target pressure and temperature for a specific duration

to allow for the complete reaction and formation of the desired phase.

Quenching: After the reaction time, the sample is typically quenched by turning off the

heating power, allowing it to cool rapidly to ambient temperature while maintaining the high

pressure.

Decompression and Sample Recovery: The pressure is then slowly released, and the

sample is recovered from the cell assembly.

Characterization: The synthesized material is analyzed using powder X-ray diffraction (XRD)

to identify the crystal structure and determine the phase purity.

Synthesis of α-Thulium Sesquisulfide (α-Tm₂S₃)
The α-Tm₂S₃ phase is obtained through a pressure-induced phase transition from the δ-Tm₂S₃

phase.

Starting Material: Single crystals or powder of δ-Tm₂S₃.

Pressure: The phase transition from δ-Tm₂S₃ to α-Tm₂S₃ initiates at approximately 5 GPa.[2]

Apparatus: A diamond anvil cell (DAC) is suitable for reaching the required pressure and for

in-situ characterization. For bulk synthesis, a multi-anvil press can be used.

Protocol:
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Load the δ-Tm₂S₃ sample into the pressure chamber of the DAC or multi-anvil press.

Gradually increase the pressure to above 5 GPa. The transition can be monitored in-situ

using techniques like Raman spectroscopy or X-ray diffraction.

The transition is reported to occur at room temperature, so additional heating may not be

necessary.

The high-pressure α-phase can be recovered at ambient pressure for further

characterization.

Visualizations
Experimental Workflow for High-Pressure Synthesis
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Sample Preparation (Inert Atmosphere)

High-Pressure Synthesis

Analysis

Start: Precursor Materials
(Thulium & Sulfur)

Mix Stoichiometric Amounts

Load into BN Capsule

Assemble High-Pressure Cell

Pressurize to Target P

Heat to Target T

Hold at P, T for Reaction Time

Quench to Room Temperature

Decompress to Ambient

Recover Synthesized Sample

Characterize by XRD

End: Novel Thulium Sulfide Phase

Click to download full resolution via product page

Caption: Workflow for high-pressure, high-temperature synthesis.
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Pressure-Induced Phase Transition in Thulium
Sesquisulfide

δ-Tm₂S₃

(Monoclinic, P2₁/m)
α-Tm₂S₃

(Orthorhombic, Pnma)
 ~5 GPa 

Click to download full resolution via product page

Caption: Phase transition of Tm₂S₃ under pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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